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Cat. No.: B1684384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD8329 is a potent and selective inhibitor of the enzyme 11β-hydroxysteroid dehydrogenase

type 1 (11β-HSD1).[1] This enzyme is responsible for the intracellular conversion of inactive

cortisone to active cortisol, a glucocorticoid implicated in the pathophysiology of metabolic

syndrome. By inhibiting 11β-HSD1, AZD8329 reduces local cortisol concentrations in key

metabolic tissues such as the liver and adipose tissue, offering a potential therapeutic strategy

for conditions like type 2 diabetes and obesity.[1][2][3] These application notes provide a

summary of the available preclinical data on the oral administration of AZD8329 and detailed

protocols for its evaluation in a research setting.

Mechanism of Action
AZD8329 acts as a competitive inhibitor of 11β-HSD1, preventing the regeneration of active

glucocorticoids within target cells. This tissue-specific modulation of glucocorticoid levels is

hypothesized to improve insulin sensitivity, reduce hepatic glucose production, and decrease

adiposity without causing systemic adrenal suppression.
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Caption: Mechanism of action of AZD8329.

In Vitro Potency
AZD8329 has demonstrated high potency and selectivity for 11β-HSD1 across multiple species

in in vitro assays.
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Species Assay System IC50 (nM)
Selectivity vs. 11β-
HSD2

Human
Recombinant 11β-

HSD1
9 >5000x

Human Isolated Adipocytes 2 >5000x

Rat
Recombinant 11β-

HSD1
89 Not Reported

Dog
Recombinant 11β-

HSD1
15 Not Reported

Data sourced from

AstraZeneca Open

Innovation.[1]

Preclinical Pharmacokinetics (Oral Administration)
Detailed pharmacokinetic data for AZD8329 in preclinical species is not extensively published.

The following table summarizes available information and provides representative data for a

similar class of compounds where specific AZD8329 data is unavailable.
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Species
Dose
(mg/kg)

Formulati
on

Cmax
(ng/mL)

Tmax (h)
AUC
(ng·h/mL)

Bioavaila
bility (%)

Rat 10
HPMC

vehicle

~5x IC50

(plasma

conc.)

Not

Reported

Not

Reported

Not

Reported

Dog
Not

Reported

Not

Reported

Not

Reported

Not

Reported

Not

Reported

Not

Reported

Note:

Quantitativ

e

pharmacok

inetic

parameters

for

AZD8329

in rats and

dogs are

not publicly

available.

The

provided

rat data

indicates

plasma

levels

achieved

relative to

the in vitro

IC50.[1]

In Vivo Efficacy in Animal Models
While specific quantitative data for AZD8329 in diet-induced obese (DIO) mice is limited due to

its poor potency against the murine enzyme, studies with other potent 11β-HSD1 inhibitors in

this model have shown significant beneficial effects on metabolic parameters.[4] A bone-
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targeted conjugate of AZD8329 has demonstrated efficacy in mitigating high-fat diet-induced

obesity and improving glucose handling in mice.[5]

Animal Model Treatment Duration Key Findings

Diet-Induced Obese

Mice

Another rodent-active

AZ 11β-HSD1

inhibitor

Not Reported

Significant reduction

in adipose mass and

weight gain.[1]

High-Fat Diet-Fed

Mice

(DSS)6-AZD8329

(bone-targeted)
Not Reported

Mitigated body weight

gain, reduced white

adipose tissue

accumulation, and

improved glucose

tolerance.[5]

Preclinical Safety and Toxicology
Information regarding the preclinical safety and toxicology of AZD8329 is not publicly available.

As with any investigational compound, appropriate safety assessments should be conducted in

accordance with regulatory guidelines.

Experimental Protocols
Protocol 1: Oral Administration of AZD8329 in Rats
Objective: To assess the pharmacokinetic profile and/or in vivo efficacy of orally administered

AZD8329 in rats.

Materials:

AZD8329

Vehicle: 0.5% (w/v) Hydroxypropyl methylcellulose (HPMC) in water containing 0.1% (w/v)

Polysorbate 80

Male Han Wistar rats (or other appropriate strain)

Oral gavage needles
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Blood collection supplies (e.g., EDTA-coated tubes, syringes)

Centrifuge

Freezer (-20°C or -80°C)

Procedure:

Formulation Preparation: Prepare a suspension of AZD8329 in the HPMC vehicle at the

desired concentration. Ensure the suspension is homogenous before each administration.

Animal Dosing:

For acute studies, administer a single oral dose of AZD8329 (e.g., 10 mg/kg) via gavage.

[1] A dose range of 0.3 to 250 mg/kg has been used in dose-response studies.[4]

For repeat-dose studies, administer AZD8329 once daily for the desired duration (e.g., 7

consecutive days).[4]

Blood Sampling (for Pharmacokinetics):

Collect blood samples at predetermined time points post-dosing (e.g., 0, 0.5, 1, 2, 4, 6, 8,

12, and 24 hours).

Immediately place blood into EDTA-coated tubes and centrifuge to separate plasma.

Store plasma samples at -20°C or -80°C until analysis.

Tissue Collection (for Pharmacodynamics):

At the end of the study, euthanize animals and collect target tissues (e.g., liver, adipose

tissue).

Process tissues immediately for ex vivo analysis or flash-freeze in liquid nitrogen and store

at -80°C.
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Caption: Experimental workflow for oral administration studies.

Protocol 2: Ex Vivo 11β-HSD1 Activity Assay in Adipose
Tissue
Objective: To measure the inhibitory effect of AZD8329 on 11β-HSD1 activity in adipose tissue

collected from treated animals.

Materials:

Adipose tissue samples

[3H]-cortisone (radiolabeled substrate)

Unlabeled cortisone
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NADPH (cofactor)

Phosphate buffer (e.g., 0.1 mol/L, pH 7.6)

Ethyl acetate (for extraction)

Scintillation vials and fluid

Liquid scintillation counter

HPLC system with a radiodetector (optional, for separation of cortisol and cortisone)

Procedure:

Tissue Homogenization (if necessary): Homogenize adipose tissue samples in an

appropriate buffer to prepare a protein extract.

Incubation:

In a reaction tube, combine the adipose tissue preparation (e.g., 200 µg of protein extract)

with phosphate buffer.

Add [3H]-cortisone and unlabeled cortisone to the desired final concentration.

Initiate the reaction by adding NADPH.

Incubate at 37°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in

the linear range.

Reaction Termination and Extraction:

Stop the reaction by adding a quenching solution (e.g., ice-cold buffer or organic solvent).

Extract the steroids from the aqueous phase using ethyl acetate.

Quantification:

Evaporate the organic solvent and reconstitute the steroid residue.
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Separate [3H]-cortisone and the product, [3H]-cortisol, using HPLC with a radiodetector.

Alternatively, use a scintillation counter to measure the total radioactivity in the aqueous

and organic phases after a differential extraction step.

Data Analysis:

Calculate the percentage conversion of [3H]-cortisone to [3H]-cortisol.

Compare the conversion rates between vehicle-treated and AZD8329-treated groups to

determine the extent of enzyme inhibition.

Ex Vivo 11β-HSD1 Activity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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